(3,5-Difluorophenyl)acetamide

• Molecular Formula: C8H7F2NO
• Molecular Weight: 171.14 g/mol
• IUPAC Name: 2-(3,5-difluorophenyl)acetamide
• InChI: InChI=1S/C8H7F2NO/c9-6-1-5(3-8(11)12)2-7(10)4-6/h1-2,4H,3H2,(H2,11,12)
• InChI Key: ZSVOTZROTNEVNK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CC(=O)N

Description

(3,5-Difluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H7F2NO and its molecular weight is 171.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10 g of (3,5-difluorophenyl)acetic acid in 100 mL of tetrahydrofuran was treated with 9.9 g of carbonyldiimidazole. The mixture was stirred at 25° C. for 3 hours then a vigorous stream of anhydrous ammonia was bubbled through the solution for 1 hour. The mixture was stirred for 2 days and then the solvent was evaporated at reduced pressure. The residue was suspended in 100 mL of distilled water. The mixture was filtered and the filtrant washed with distilled water twice. After drying in a stream of air, the (3,5-difluorophenyl)acetamide was obtained as 8.4 g of an ivory solid. 1H-NMR (DMSO-d6): δ 7.51 (broad s, 1H), 7.15-6.85 (m, 3H), 3.40 (s, 2H). MS (EI): m/z 171. EA Calc'd for C—8H7NO: C, 56.13; H, 4.13; N, 8.18. Found: C, 56.16; H, 4.05; N, 8.07.